Cas no 61103-72-8 (Benzene, 1-(2-propenyloxy)-4-(1,1,3,3-tetramethylbutyl)-)

Benzene, 1-(2-propenyloxy)-4-(1,1,3,3-tetramethylbutyl)- structure
61103-72-8 structure
Product Name:Benzene, 1-(2-propenyloxy)-4-(1,1,3,3-tetramethylbutyl)-
CAS No:61103-72-8
MF:C17H26O
MW:246.387745380402
CID:491773
PubChem ID:4358272
Update Time:2024-03-01

Benzene, 1-(2-propenyloxy)-4-(1,1,3,3-tetramethylbutyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(2-propenyloxy)-4-(1,1,3,3-tetramethylbutyl)-
    • 1-prop-2-enoxy-4-(2,4,4-trimethylpentan-2-yl)benzene
    • ALLYL 4-TERT-OCTYLPHENYL ETHER
    • 1-(2-Propen-1-yloxy)-4-(1,1,3,3-tetramethylbutyl)benzene
    • Benzene, 1-(2-propen-1-yloxy)-4-(1,1,3,3-tetramethylbutyl)-
    • Inchi: 1S/C17H26O/c1-7-12-18-15-10-8-14(9-11-15)17(5,6)13-16(2,3)4/h7-11H,1,12-13H2,2-6H3
    • InChI Key: JJKBEXZXMQRNOU-UHFFFAOYSA-N
    • SMILES: C1(OCC=C)=CC=C(C(C)(C)CC(C)(C)C)C=C1

Computed Properties

  • Exact Mass: 246.19848
  • Monoisotopic Mass: 246.198
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2A^2
  • XLogP3: 5.9

Experimental Properties

  • Density: 0.898±0.06 g/cm3(Predicted)
  • Boiling Point: 323.0±21.0 °C(Predicted)
  • PSA: 9.23
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